2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile

• Molecular Formula: C14H15N7
• Molecular Weight: 281.32 g/mol
• IUPAC Name: 2-amino-4-(cyanomethyl)-6-(4-methylpiperazin-1-yl)pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H15N7/c1-20-4-6-21(7-5-20)14-12(9-17)10(2-3-15)11(8-16)13(18)19-14/h2,4-7H2,1H3,(H2,18,19)
• InChI Key: MPCILEPBLGWRFI-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=NC(=C(C(=C2C#N)CC#N)C#N)N
• Canonical SMILES: CN1CCN(CC1)C2=C(C(=C(C(=N2)N)C#N)CC#N)C#N

Description

2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile, also known as CEP-26401, is a potent and selective inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in the repair of DNA damage and its inhibition has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.

Mechanism of Action

PARP is involved in the repair of DNA damage through the process of base excision repair. Inhibition of PARP leads to the accumulation of DNA damage and ultimately cell death. 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile is a potent and selective inhibitor of PARP, which leads to enhanced DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical studies. It has also been shown to induce apoptosis in cancer cells. In addition, 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile is a potent and selective inhibitor of PARP, which makes it a valuable tool for studying the role of PARP in DNA repair and cancer biology. However, the high potency of 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile may also lead to off-target effects, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile. One potential direction is the development of combination therapies with 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile and other DNA-damaging agents, such as platinum-based chemotherapy drugs. Another potential direction is the exploration of the use of 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile in combination with immunotherapy for the treatment of cancer. Furthermore, the development of more selective PARP inhibitors may lead to improved efficacy and reduced off-target effects.

Synthesis Methods

The synthesis of 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile involves the reaction of 2-amino-4-chloromethyl-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile with sodium cyanide in the presence of a palladium catalyst. The resulting compound is then treated with ammonia to yield 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile. The synthesis method has been optimized to produce high yields of pure 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile.

Scientific Research Applications

2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile has been extensively studied for its potential use in cancer treatment. PARP inhibition has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer cells with defects in DNA repair mechanisms. 2-Amino-4-(cyanomethyl)-6-(4-methyl-1-piperazinyl)-3,5-pyridinedicarbonitrile has been shown to sensitize cancer cells to chemotherapy and radiation therapy in preclinical studies.